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Compound of Interest

Compound Name: Manganese boride

CAS No.: 12045-15-7

Cat. No.: B083835

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the structural stability of various

manganese boride (Mn-B) polymorphs. By presenting a combination of theoretical and

experimental data, this document aims to offer valuable insights for the selection and

development of advanced materials. The information is curated from peer-reviewed scientific

literature, with a focus on thermodynamic stability, mechanical properties, and the underlying

experimental and computational methodologies.

Data Presentation: A Side-by-Side Look at
Manganese Boride Polymorphs
The following tables summarize key theoretical and experimental data for the most common

manganese boride phases: Mn₂B, MnB, Mn₃B₄, MnB₂, and MnB₄. This allows for a direct

comparison of their fundamental properties related to structural stability.

Table 1: Thermodynamic Properties of Manganese Boride Polymorphs
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Polymorph Crystal Structure
Theoretical
Formation
Enthalpy (eV/atom)

Experimental
Formation
Enthalpy (kJ/mol)

Mn₂B Al₂Cu-type (tI12) -0.42 -

MnB FeB-type (oP8) -0.46 -

CrB-type (oC8) -0.47 -

Mn₃B₄ Ta₃B₄-type (oI14) -0.45 -

MnB₂ AlB₂-type (hP3) -0.42 -

ReB₂-type (hP6) -0.44 -

MnB₄ MnB₄-type (mC10) -0.29 -

Note: Experimental formation enthalpy data for all polymorphs is not readily available in a

consolidated source. Theoretical values are from first-principles calculations and serve as a

strong indicator of relative stability.

Table 2: Mechanical Properties of Manganese Boride Polymorphs

Polymorph

Theoretical
Bulk
Modulus (B)
(GPa)

Theoretical
Shear
Modulus
(G) (GPa)

Theoretical
Young's
Modulus (E)
(GPa)

Theoretical
Poisson's
Ratio (ν)

Experiment
al Vickers
Hardness
(Hv) (GPa)
[1]

Mn₂B 208 118 291 0.23 12.5

MnB (FeB) 225 128 318 0.24 15.7[2]

Mn₃B₄ 235 145 359 0.24 18.2

MnB₂ (AlB₂) 211 133 327 0.23 16.5

MnB₄ 207 158 382 0.21 20.1

Table 3: Lattice Parameters of Manganese Boride Polymorphs
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Polymorph Crystal System
Theoretical Lattice
Parameters (Å)

Experimental
Lattice Parameters
(Å)[3]

Mn₂B (tI12) Tetragonal a=5.14, c=4.22 a=5.148, c=4.204

MnB (oP8) Orthorhombic
a=4.10, b=5.49,

c=2.95

a=4.145, b=5.560,

c=2.977

Mn₃B₄ (oI14) Orthorhombic
a=3.04, b=12.93,

c=2.96
-

MnB₂ (hP3) Hexagonal a=2.98, c=3.04 a=3.009, c=3.039

MnB₄ (mC10) Monoclinic
a=5.48, b=5.36,

c=2.95, β=122.7°

a=5.503, b=5.367,

c=2.949, β=122.68°

Experimental Protocols
The data presented in this guide is derived from a combination of computational modeling and

experimental synthesis and characterization. Understanding these methodologies is crucial for

interpreting the results.

Computational Methodology: First-Principles
Calculations
The theoretical data, including formation enthalpies, cohesive energies, and mechanical

properties, were primarily obtained through first-principles calculations based on Density

Functional Theory (DFT).

Software Package: Calculations are typically performed using packages such as the Vienna

Ab initio Simulation Package (VASP).

Method: The projector augmented wave (PAW) method is commonly employed.

Exchange-Correlation Functional: The generalized gradient approximation (GGA) in the

Perdew-Burke-Ernzerhof (PBE) form is a standard choice for describing the exchange and

correlation effects.
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Energy Cutoff: A plane-wave cutoff energy, typically around 400 eV, is used to ensure the

convergence of the total energy.

k-point Sampling: The Brillouin zone is sampled using a Monkhorst-Pack grid. The density of

the k-point mesh is chosen to ensure the convergence of the total energy, often to within 1

meV/atom.

Structural Optimization: The lattice parameters and internal atomic positions of each

polymorph are fully relaxed until the forces on all atoms are below a certain threshold,

typically 0.01 eV/Å.

Calculation of Properties:

Formation Enthalpy: Calculated by subtracting the total energies of the constituent

elements in their ground state from the total energy of the compound.

Elastic Constants: Determined by applying a set of small strains to the equilibrium lattice

and calculating the resulting stress tensor.

Mechanical Moduli: The bulk modulus (B), shear modulus (G), Young's modulus (E), and

Poisson's ratio (ν) are then derived from the calculated elastic constants using the Voigt-

Reuss-Hill approximation.

Experimental Methodology: High-Pressure, High-
Temperature (HPHT) Synthesis
The experimental synthesis of various manganese boride polymorphs is often achieved

through a High-Pressure, High-Temperature (HPHT) method[1][3].

Precursor Materials: High-purity manganese powder (e.g., >99.9%) and amorphous boron

powder (e.g., >99%) are used as starting materials.

Mixing: The powders are mixed in the desired stoichiometric ratios (e.g., Mn:B = 2:1 for

Mn₂B, 1:1 for MnB, etc.).

Pressing: The mixed powders are cold-pressed into pellets.
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HPHT Apparatus: A large-volume multi-anvil press or a belt-type high-pressure apparatus is

typically used.

Synthesis Conditions: The pellets are subjected to high pressures (typically 3-5 GPa) and

high temperatures (ranging from 1000 to 1800 °C) for a specific duration (from minutes to

hours)[3]. The precise conditions are crucial for obtaining the desired phase.

Quenching: After the heating duration, the sample is rapidly cooled to room temperature

while maintaining the high pressure. The pressure is then slowly released.

Characterization:

X-ray Diffraction (XRD): The crystal structure and phase purity of the synthesized samples

are determined by powder X-ray diffraction. Rietveld refinement of the XRD patterns is

used to obtain accurate lattice parameters.

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDS):

These techniques are used to analyze the morphology and elemental composition of the

synthesized powders.

Vickers Hardness Measurement: The microhardness of the samples is measured using a

Vickers indenter under a specific load.

Visualization of the Comparison Workflow
The following diagram illustrates the logical workflow for comparing the structural stability of

different manganese boride polymorphs, from initial synthesis and calculation to the final

analysis.
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Caption: Workflow for comparing manganese boride polymorphs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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